Cas no 1342201-11-9 (Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate)

• Product Name: Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate
• CAS No: 1342201-11-9
• MF: C₈H₁₁IN₂O₂
• MW: 294.089614152908
• CID: 5207981
• Update Time: 2025-10-29

Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate
• methyl 3-(4-iodopyrazol-1-yl)-2-methylpropanoate
• Methyl3-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate
• 3-(4-Iodo-pyrazol-1-yl)-2-methyl-propionic acid methyl ester

• Inchi： 1S/C8H11IN2O2/c1-6(8(12)13-2)4-11-5-7(9)3-10-11/h3,5-6H,4H2,1-2H3
• InChI Key： MUAUVWZRTXWLMV-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)CC(C(=O)OC)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• XLogP3: 1.2
• Topological Polar Surface Area: 44.1

Additional information on Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate

Recent Advances in the Study of Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate (CAS: 1342201-11-9)

The compound Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate (CAS: 1342201-11-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This ester derivative, characterized by its pyrazole core and iodine substitution, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the design of novel kinase inhibitors and its utility in click chemistry reactions, highlighting its versatility in pharmaceutical research.

Recent research has focused on the synthesis and optimization of Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate to enhance its reactivity and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a building block for the development of targeted therapies, particularly in oncology. The iodine atom at the 4-position of the pyrazole ring facilitates further functionalization through cross-coupling reactions, enabling the creation of diverse compound libraries for high-throughput screening.

In addition to its synthetic utility, Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate has been investigated for its pharmacokinetic properties. A preclinical study highlighted its favorable metabolic stability and bioavailability, making it a promising candidate for further drug development. Researchers have also explored its potential as a probe for studying enzyme mechanisms, leveraging its ability to form stable complexes with active-site residues.

The compound's mechanism of action has been elucidated through structural biology techniques, including X-ray crystallography and molecular docking studies. These investigations revealed that Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate interacts with key amino acid residues in target proteins, providing insights into its inhibitory effects. Such findings are instrumental in the rational design of next-generation therapeutics with improved efficacy and reduced off-target effects.

Future research directions for Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate include its application in fragment-based drug discovery and the development of covalent inhibitors. Its modular structure and compatibility with various synthetic methodologies position it as a valuable tool in the medicinal chemist's arsenal. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical candidates, addressing unmet medical needs in areas such as inflammation, infectious diseases, and cancer.